Cas no 765-55-9 (thietane-3-carboxylic acid)

Thietane-3-carboxylic acid is a sulfur-containing heterocyclic compound characterized by a four-membered thietane ring with a carboxylic acid functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The strained thietane ring enhances its utility in ring-opening reactions, while the carboxylic acid group allows for further functionalization. Its compact, polar structure also contributes to potential applications in medicinal chemistry, where it may serve as a bioisostere or scaffold for drug design. The compound is typically handled under controlled conditions due to its reactivity.
thietane-3-carboxylic acid structure
thietane-3-carboxylic acid structure
Product Name:thietane-3-carboxylic acid
CAS No:765-55-9
MF:C4H6O2S
MW:118.154240131378
MDL:MFCD19229335
CID:829365
PubChem ID:23270602
Update Time:2025-05-26

thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • thietane-3-carboxylic acid
    • 1-Thia-cyclobutan-3-carbonsaeure
    • AK-94335
    • ANW-54291
    • CTK8B6770
    • HT1083
    • KB-261076
    • SureCN4766425
    • thietan-3-carboxylic acid
    • BS-11736
    • AKOS006380206
    • 765-55-9
    • CS-0045516
    • SY042223
    • FT-0685262
    • SCHEMBL4766425
    • EN300-95094
    • Z1205495555
    • thietane-3-carboxylicacid
    • 3-Thietanecarboxylic acid
    • DTXSID80632065
    • AM20100754
    • MFCD19229335
    • P12604
    • DB-335789
    • MDL: MFCD19229335
    • Inchi: 1S/C4H6O2S/c5-4(6)3-1-7-2-3/h3H,1-2H2,(H,5,6)
    • InChI Key: BDIPXAVHQNFRNU-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 118.00885060g/mol
  • Monoisotopic Mass: 118.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.428±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 64-65.5 ºC
  • Boiling Point: 285.1±33.0 ºC (760 Torr),
  • Flash Point: 126.2±25.4 ºC,
  • Solubility: Slightly soluble (11 g/l) (25 º C),

thietane-3-carboxylic acid Pricemore >>

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